Cas no 398130-38-6 (1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-)

• Product Name: 1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-
• CAS No: 398130-38-6
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 1511418
• Update Time: 2024-08-24

1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-
• 1H-Pyrrole-3-carbonitrile, 2,5-dihydro-1-methyl-4-[(1-methyl-2(1H)-pyridinylidene)methyl]-2,5-dioxo-

• Inchi： 1S/C13H11N3O2/c1-15-6-4-3-5-9(15)7-10-11(8-14)13(18)16(2)12(10)17/h3-7H,1-2H3
• InChI Key： SWVWECDYSRAPNW-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)C(C=C2N(C)C=CC=C2)=C(C#N)C1=O

Computed Properties

• Exact Mass: 241.08523

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 357.9±42.0 °C(Predicted)
• PSA: 64.41
• pka: -1.56±0.20(Predicted)